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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethoxy)benzoic acid

Cat. No.: B1273186 Get Quote

An In-depth Technical Guide to 3-Bromo-5-
(trifluoromethoxy)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-
(trifluoromethoxy)benzoic acid, a key intermediate in the synthesis of complex

pharmaceutical molecules. Its unique trifluoromethoxy group offers functional diversity, making

it a valuable building block in medicinal chemistry and material science. This document outlines

its chemical and physical properties, safety information, a detailed synthesis protocol, and its

potential applications.

Compound Identification and Properties
This section details the fundamental chemical and physical characteristics of 3-Bromo-5-
(trifluoromethoxy)benzoic acid, providing essential data for laboratory and research

applications.

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 453565-90-7 [1]

Molecular Formula C8H4BrF3O3 [1]

Molecular Weight 285.01 g/mol [1]

Appearance Solid

Melting Point 87 - 89 °C

Safety Data Sheet (SDS) Summary
A thorough understanding of the safety profile of a chemical is paramount for its handling and

use in a research environment. This section summarizes the key safety information for 3-
Bromo-5-(trifluoromethoxy)benzoic acid.

Table 2: Hazard Identification and Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315 - Causes skin irritation

Eye Irritation 2A
H319 - Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335 - May cause respiratory

irritation

Table 3: Precautionary Statements (GHS)
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Type Code Statement

Prevention P261
Avoid breathing dust, mist,

spray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage

Store in a dry, cool, and well-

ventilated area. Keep

container closed when not in

use.

Disposal

Dispose of contents/container

in accordance with licensed

collector's sorting instructions.

Experimental Protocols
Synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid
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A detailed protocol for the synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid is

provided below, based on established chemical literature.

Experimental Procedure:

Initial Reaction Mixture: In a suitable reaction vessel, 4-Amino-3-bromo-5-
(trifluoromethoxy)benzoic acid (1.5 g, 5 mmol) is mixed with ethanol (15 mL) at 0 °C.

Acidification: Concentrated sulfuric acid (2.26 g, 10.2 mmol) is slowly added to the mixture.

Diazotization: An aqueous solution (1.2 mL) of sodium nitrite (0.38 g, 5.5 mmol) is added

dropwise at 0 °C over a period of 1 hour.

Reaction Progression: The reaction mixture is gradually warmed to room temperature and

then heated to reflux for 45 minutes.

Quenching and Extraction: The reaction is terminated by the addition of water. The mixture is

then extracted with dichloromethane, and the organic phase is separated.

Purification: The dichloromethane layer is dried and concentrated to yield the crude product.

The crude product is dissolved in a 1M sodium hydroxide solution and extracted with ether to

remove impurities. The aqueous phase is then acidified with 2M HCl to a pH of 2, leading to

the precipitation of the solid product.

Final Product: The precipitate is filtered and dried to give the target product, 3-bromo-5-
(trifluoromethoxy)benzoic acid.
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Synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid

4-Amino-3-bromo-5-
(trifluoromethoxy)benzoic acid

Reaction Mixture
(0°C)

Ethanol

Concentrated Sulfuric Acid Sodium Nitrite Solution

Diazotization
(0°C, 1 hr)

Reflux
(45 min)

Quenching (Water) &
Extraction (DCM)

Purification
(NaOH, HCl)

3-Bromo-5-(trifluoromethoxy)
-benzoic acid
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General Workflow for Suzuki-Miyaura Coupling

Reaction Setup
(Inert Atmosphere)

Combine Reactants:
- 3-Bromo-5-(trifluoromethoxy)benzoic acid

- Boronic Acid Derivative
- Palladium Catalyst

- Base

Add Degassed Solvent

Heat and Stir
(e.g., 80-120°C, 2-24h)

Reaction Work-up
(Quenching, Extraction)

Purification
(e.g., Column Chromatography)

Characterized Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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